Cas no 887143-08-0 ((S)-4-tert-Butyl 1-methyl 2-bromosuccinate)

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate is a chiral brominated succinate derivative widely used as an intermediate in organic synthesis and pharmaceutical research. Its stereospecific structure, featuring a tert-butyl ester and a methyl ester group, enhances selectivity in asymmetric reactions, making it valuable for constructing complex chiral molecules. The bromine substituent at the 2-position provides a reactive site for further functionalization, enabling applications in cross-coupling and nucleophilic substitution reactions. This compound is particularly useful in the synthesis of bioactive compounds and fine chemicals, where high enantiopurity is critical. Its stability under standard storage conditions ensures reliable performance in laboratory and industrial settings.
(S)-4-tert-Butyl 1-methyl 2-bromosuccinate structure
887143-08-0 structure
Product Name:(S)-4-tert-Butyl 1-methyl 2-bromosuccinate
CAS No:887143-08-0
MF:C9H15BrO4
MW:267.117002725601
CID:712950
PubChem ID:29933191
Update Time:2025-06-11

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate Chemical and Physical Properties

Names and Identifiers

    • (S)-4-tert-Butyl 1-methyl 2-bromosuccinate
    • 4-O-tert-butyl 1-O-methyl (2S)-2-bromobutanedioate
    • Butanedioic acid, 2-bromo-, 4-(1,1-dimethylethyl) 1-methyl ester, (2S)-
    • Butanedioic acid, bromo-, 4-(1,1-dimethylethyl) 1-methyl ester, (2S)- (9CI)
    • Butanedioic acid,2-bromo-,4-(1,1-dimethylethyl)1-methyl ester,(2S)
    • methyl (S)-2-bromo-3-(tert-butoxycarbonyl)propionate
    • 4-(1,1-Dimethylethyl) 1-methyl (2S)-2-bromobutanedioate (ACI)
    • 887143-08-0
    • G69848
    • 4-(tert-butyl) 1-methyl (S)-2-bromosuccinate
    • Butanedioic acid,2-bromo-,4-(1,1-dimethylethyl)1-methyl ester,(2S)-
    • 4-TERT-BUTYL 1-METHYL (2S)-2-BROMOBUTANEDIOATE
    • SCHEMBL15952123
    • (2S)-2-Bromo-butanedioic acid 4-(1,1-dimethylethyl) 1-methyl ester
    • CS-0002283
    • Inchi: 1S/C9H15BrO4/c1-9(2,3)14-7(11)5-6(10)8(12)13-4/h6H,5H2,1-4H3/t6-/m0/s1
    • InChI Key: RMYNMVDLUFHECX-LURJTMIESA-N
    • SMILES: C(C(=O)OC(C)(C)C)[C@H](Br)C(=O)OC

Computed Properties

  • Exact Mass: 266.01500
  • Monoisotopic Mass: 266.01537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.351
  • Boiling Point: 262.1°C at 760 mmHg
  • Flash Point: 112.3°C
  • Refractive Index: 1.468
  • PSA: 52.60000
  • LogP: 1.65470

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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(S)-4-tert-Butyl 1-methyl 2-bromosuccinate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Acetyl chloride ;  1 h
Reference
New scalable asymmetric aminomethylation reaction for the synthesis of β2-amino acids
Moumne, Roba; Denise, Bernard; Guitot, Karine; Rudler, Henri; Lavielle, Solange; et al, European Journal of Organic Chemistry, 2007, (12), 1912-1920

Production Method 2

Reaction Conditions
1.1 Solvents: Methanol ;  1 h, rt
Reference
Efficient Synthesis of β2-Amino Acid by Homologation of α-Amino Acids Involving the Reformatsky Reaction and Mannich-Type Iminium Electrophile
Moumne, Roba; Lavielle, Solange; Karoyan, Philippe, Journal of Organic Chemistry, 2006, 71(8), 3332-3334

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate Raw materials

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate Preparation Products

Additional information on (S)-4-tert-Butyl 1-methyl 2-bromosuccinate

Comprehensive Overview of (S)-4-tert-Butyl 1-methyl 2-bromosuccinate (CAS No. 887143-08-0)

(S)-4-tert-Butyl 1-methyl 2-bromosuccinate (CAS No. 887143-08-0) is a chiral ester derivative of succinic acid, widely recognized for its applications in organic synthesis, pharmaceuticals, and specialty chemicals. The compound features a bromine substituent at the 2-position, a tert-butyl group at the 4-position, and a methyl ester at the 1-position, making it a versatile intermediate for asymmetric synthesis. Its enantiomeric purity and structural uniqueness have garnered significant interest in research and industrial applications.

In recent years, the demand for chiral building blocks like (S)-4-tert-Butyl 1-methyl 2-bromosuccinate has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "high-purity chiral esters" or "brominated succinate derivatives," reflecting the compound's relevance in stereoselective reactions. Its role in synthesizing bioactive molecules and fine chemicals aligns with the growing focus on sustainable and efficient synthetic methodologies.

The tert-butyl moiety in (S)-4-tert-Butyl 1-methyl 2-bromosuccinate enhances steric hindrance, which is critical for controlling regioselectivity and enantioselectivity in catalytic processes. This property is particularly valuable in asymmetric catalysis, a hot topic in modern organic chemistry. Queries such as "chiral auxiliaries for asymmetric synthesis" or "bromosuccinate applications" highlight the compound's utility in pharmaceutical intermediates and agrochemicals.

From a technical perspective, (S)-4-tert-Butyl 1-methyl 2-bromosuccinate is often synthesized via enantioselective bromination or esterification of succinic acid derivatives. Its high optical purity (>98% ee) makes it suitable for API (Active Pharmaceutical Ingredient) development, addressing the need for "chiral purity standards" in regulatory submissions. The compound's stability under various conditions further supports its use in multistep syntheses.

Environmental and safety considerations are also pivotal in discussions about (S)-4-tert-Butyl 1-methyl 2-bromosuccinate. While it is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). Searches like "safe handling of brominated compounds" or "chiral ester storage" underscore the importance of proper storage (e.g., under inert atmosphere) and compatibility with common reagents.

In summary, (S)-4-tert-Butyl 1-methyl 2-bromosuccinate (CAS No. 887143-08-0) is a cornerstone in chiral chemistry, bridging gaps between academic research and industrial applications. Its alignment with trends like sustainable synthesis and precision medicine ensures its continued relevance in scientific and commercial spheres.

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